Cas no 919746-48-8 (N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)acetamide)

• Product Name: N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)acetamide
• CAS No: 919746-48-8
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 4659725
• Update Time: 2025-11-06

N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)acetamide
• N-(2-benzoyl-3-methylbenzofuran-5-yl)acetamide

• Inchi： 1S/C18H15NO3/c1-11-15-10-14(19-12(2)20)8-9-16(15)22-18(11)17(21)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,19,20)
• InChI Key： GBAVECHQFLMTMX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OC(C(=O)C3=CC=CC=C3)=C(C)C2=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)acetamide

N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide: A Comprehensive Overview of CAS No. 919746-48-8

N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide (CAS No. 919746-48-8) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a benzofuran moiety and an acetamide functional group. The combination of these structural elements endows the compound with a range of potential biological activities and applications.

The chemical formula of N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide is C₁₇H₁₅NO₃, and its molecular weight is 285.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of benzofuran derivatives with acetyl chloride or other acylating agents. The synthesis process is crucial for ensuring the purity and stability of the final product, which are essential for its use in various scientific and industrial applications.

Recent studies have highlighted the potential of N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide in several areas of biomedical research. One notable area is its activity as a potential anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory responses. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide have also been studied to assess its suitability for therapeutic use. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further explore the therapeutic potential of N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the safety and efficacy of the compound in vivo. For example, in a mouse model of inflammatory bowel disease (IBD), treatment with N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide resulted in significant reductions in disease severity and improved histological outcomes.

In another study focusing on cancer therapy, N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide was evaluated for its ability to enhance the efficacy of conventional chemotherapy agents. The results showed that when administered in combination with drugs such as cisplatin or doxorubicin, N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide could significantly enhance tumor regression and prolong survival in animal models.

The structural features of N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)acetamide have also been explored to understand its biological activity at a molecular level. Computational studies using molecular docking simulations have identified specific interactions between the compound and target proteins involved in inflammation and cancer pathways. These findings provide a rational basis for optimizing the structure of the compound to enhance its therapeutic effects.

In conclusion, N-(2-Benzoyl-3-methyl-1-benzofuran-5-y l)acetamide (CAS No. 919746-48 -8) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data become available, it is likely that this compound will play an increasingly important role in the development of novel treatments for inflammatory diseases and cancer.